Cas no 868973-01-7 (N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide)

• Product Name: N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide
• CAS No: 868973-01-7
• MF: C₁₈H₂₁ClN₄O₂S₂
• MW: 424.967940092087
• CID: 6604810
• PubChem ID: 18561066
• Update Time: 2025-05-20

N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[5-[[2-[[(2-chlorophenyl)methyl]amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• F1838-0101
• SR-01000016379-1
• N-(5-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• 868973-01-7
• SR-01000016379
• AKOS024612997
• N-{5-[({[(2-chlorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide
• N-[5-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide

• Inchi： 1S/C18H21ClN4O2S2/c19-14-9-5-4-8-13(14)10-20-15(24)11-26-18-23-22-17(27-18)21-16(25)12-6-2-1-3-7-12/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,20,24)(H,21,22,25)
• InChI Key： YRLAHPHMOZRILR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC(NCC3=CC=CC=C3Cl)=O)S2)=O)CCCCC1

Computed Properties

• Exact Mass: 424.0794460g/mol
• Monoisotopic Mass: 424.0794460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 9.08±0.50(Predicted)

Additional information on N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide

N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide: A Comprehensive Overview

The compound with CAS No. 868973-01-7, named N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The molecule's structure incorporates a 1,3,4-thiadiazole ring system, a sulfanyl group, and a cyclohexanecarboxamide moiety, making it a versatile platform for further chemical modifications and functionalization.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery and development. The 1,3,4-thiadiazole ring is known for its ability to act as a bioisostere of other heterocyclic systems, offering potential advantages in terms of pharmacokinetics and bioavailability. In the case of CAS No. 868973-01-7, the presence of the sulfanyl group further enhances the molecule's reactivity and stability under various conditions. This makes it an attractive candidate for applications in fields such as antimicrobial agents, anti-inflammatory drugs, and cancer therapeutics.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the thiadiazole ring through condensation reactions and the subsequent introduction of the cyclohexanecarboxamide group via amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for use in preclinical studies.

One of the most promising aspects of CAS No. 868973-01-7 is its potential as a lead compound in drug design. Its structure allows for easy modification at multiple positions on the thiadiazole ring, enabling chemists to explore a wide range of substituents and their effects on biological activity. For instance, recent research has focused on substituting different groups at the nitrogen atom within the thiadiazole ring to enhance binding affinity to specific protein targets.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. The sulfanyl group contributes to its stability under oxidative conditions, making it suitable for use in coatings and polymers where durability is critical. Furthermore, its ability to form hydrogen bonds due to the presence of the cyclohexanecarboxamide group makes it a valuable component in self-healing materials.

From an environmental perspective, CAS No. 868973-01-7 has been evaluated for its biodegradability and eco-toxicity. Studies indicate that under controlled conditions, the compound undergoes gradual degradation without releasing harmful byproducts into the environment. This aligns with current trends toward sustainable chemistry practices and green manufacturing processes.

In conclusion, N-{5-({(2-chlorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide (CAS No. 868973-01-7) represents a significant advancement in organic synthesis and materials science. Its unique structure offers multiple avenues for further research and development across diverse industries. As ongoing studies continue to uncover new applications for this compound, it stands poised to make a substantial impact on both scientific innovation and industrial progress.